Cas no 1126779-33-6 (4-bromo-2-chloro-5-fluorobenzonitrile)

4-bromo-2-chloro-5-fluorobenzonitrile structure
1126779-33-6 structure
Product Name:4-bromo-2-chloro-5-fluorobenzonitrile
CAS No:1126779-33-6
MF:C7H2BrClFN
MW:234.452883243561
MDL:MFCD11036199
CID:1024371
PubChem ID:53256798
Update Time:2025-04-20

4-bromo-2-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-chloro-5-fluorobenzonitrile
    • AKOS016003731
    • 2-Chloro-4-bromo-5-fluoro benzonitrile
    • CS-0318793
    • BS-41702
    • DTXSID20693216
    • BVB77933
    • SCHEMBL2479059
    • 4-bromo-2-chloro-5-fluoro-benzonitrile
    • DB-060231
    • MFCD11036199
    • SY110190
    • QRVZOLCBNJYMJK-UHFFFAOYSA-N
    • 1126779-33-6
    • BENZONITRILE, 4-BROMO-2-CHLORO-5-FLUORO-
    • MDL： MFCD11036199
    • Inchi： 1S/C7H2BrClFN/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2H
    • InChI Key： QRVZOLCBNJYMJK-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(C#N)=C(C=1)Cl)F

Computed Properties

  • Exact Mass: 232.90432g/mol
  • Monoisotopic Mass: 232.90432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.8Ų

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4-bromo-2-chloro-5-fluorobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1126779-33-6)4-bromo-2-chloro-5-fluorobenzonitrile
Order Number:A933936
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:12
Price ($):1994.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1126779-33-6)4-bromo-2-chloro-5-fluorobenzonitrile
A933936
Purity:99%
Quantity:5g
Price ($):1994.0
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